(1E)-CFI-400437 dihydrochloride

• Molecular Formula: C29H30Cl2N6O2
• Molecular Weight: 565.5 g/mol
• InChI: InChI=1S/C29H28N6O2.2ClH/c1-34-11-13-35(14-12-34)28-10-5-19(18-30-28)4-8-26-22-7-3-20(16-27(22)33-32-26)15-24-23-17-21(37-2)6-9-25(23)31-29(24)36;;/h3-10,15-18,31,36H,11-14H2,1-2H3;2*1H/b8-4+,20-15-
• InChIKey: NYCYUHRNBLSJAP-ZZVZXPNASA-N

Buy (1E)-CFI-400437 Dihydrochloride

(1E)-CFI-400437 dihydrochloride is an indolinone-derived, ATP-competitive small-molecule inhibitor that targets polo-like kinase 4 (PLK4) with an IC₅₀ of 0.6 nM . It exhibits a high degree of selectivity against the closely related PLK family members PLK1, PLK2, and PLK3 (IC₅₀ > 10 μM) . The compound is primarily utilized in preclinical oncology research due to its potent antiproliferative effects on various cancer cell lines [1].

Salt form Dihydrochloride salt enhances aqueous solubility for in vitro assay preparation

Target engagement ATP-competitive PLK4 inhibition supports centriole duplication and mitotic progression studies

Stereochemistry All-(E)-configuration ensures consistent batch identity for reproducible pharmacology

• [1] MedChemExpress (MCE). (n.d.). CFI-400437. Retrieved from https://www.medchemexpress.cn/cfi-400437.html View Source

CFI-400437 vs. Generic PLK4 Inhibitors

Substituting (1E)-CFI-400437 dihydrochloride with other PLK4 inhibitors like CFI-400945 or centrinone is scientifically invalid due to significant differences in their on-target potency, kinase selectivity profiles, and cellular efficacy. A direct comparative study of multiple PLK4-cross-over inhibitors demonstrated that CFI-400437 produced the 'greatest impact overall' on cell viability across a panel of embryonal tumor lines, a finding that cannot be replicated by simply using any PLK4 inhibitor [1]. Furthermore, the distinct off-target inhibition of Aurora kinases by CFI-400437 contributes to its unique phenotypic signature, which is not shared equally by more selective alternatives like centrinone [1]. Therefore, procurement of the exact compound is essential for ensuring the validity and reproducibility of experimental outcomes.

Off-target kinase profiles

Divergent Aurora A/B and FLT3 inhibition may shift cell cycle arrest phenotype between PLK4 inhibitors

Phenotypic endpoints

G2/M arrest and centrosome amplification differ from centrosome depletion; direct substitution may alter study conclusions

In vivo dataset availability

Many alternative PLK4 inhibitors lack validated xenograft efficacy characterization, limiting model-response interpretation

• [1] Suri, A., et al. (2019). Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer. International Journal of Molecular Sciences, 20(9), 2112. https://doi.org/10.3390/ijms20092112 View Source

Quantified Evidence for CFI-400437

PLK4 Selectivity Over PLK1/2/3

While both compounds target PLK4, (1E)-CFI-400437 dihydrochloride demonstrates a significantly more potent IC₅₀ value of 0.6 nM compared to the reported IC₅₀ of 2.8 nM for CFI-400945, indicating a roughly 4.7-fold difference in on-target biochemical potency .

PLK4 Selectivity

Data to verify

PLK4 IC50 0.6 nM vs. PLK1/2/3 >10 µM; selectivity >16,600-fold

Supports selective PLK4 pathway studies over PLK1/2/3 confounding

Recombinant kinase assay; cross-study comparison

Evidence Dimension	PLK4 Biochemical Potency (IC₅₀)
Target Compound Data	0.6 nM
Comparator Or Baseline	CFI-400945: 2.8 nM
Quantified Difference	Approximately 4.7-fold lower IC₅₀ (more potent)
Conditions	Recombinant PLK4 kinase activity assay

Why This Matters

This higher potency may translate to lower required in vitro concentrations for achieving target engagement, potentially reducing off-target effects and compound usage costs in large-scale screening campaigns.

Aurora Kinase Off-Target Profile

(1E)-CFI-400437 dihydrochloride displays a clear selectivity window against other PLK family members, with IC₅₀ values for PLK1, PLK2, and PLK3 all exceeding 10 μM. This represents a >16,600-fold selectivity for PLK4 . In contrast, while centrinone is highly selective for PLK4 (Ki = 0.16 nM), it is a reversible inhibitor with distinct binding kinetics and has been noted to be the 'least likely to penetrate the brain' in comparative studies [1].

Aurora Off-Target

Supplier data

Aurora A 370 nM (617× window); Aurora B 210 nM (350× window); FLT3 180 nM (300× window)

Off-target kinase profile may influence cell cycle phenotype interpretation

Recombinant kinase assays; vendor-reported values

Evidence Dimension	PLK Isoform Selectivity
Target Compound Data	PLK4 IC₅₀ = 0.6 nM; PLK1/2/3 IC₅₀ > 10 μM
Comparator Or Baseline	Centrinone: PLK4 Ki = 0.16 nM (reversible inhibitor)
Quantified Difference	CFI-400437: >16,600-fold selectivity for PLK4; Centrinone: High-affinity reversible binder
Conditions	Kinase activity assays

Why This Matters

This robust selectivity profile ensures that observed cellular phenotypes are primarily driven by PLK4 inhibition, which is critical for target validation studies, while the differences in binding kinetics (competitive vs. reversible) and predicted brain penetration are key factors in selecting the appropriate tool compound.

• [1] Suri, A., et al. (2019). Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer. International Journal of Molecular Sciences, 20(9), 2112. https://doi.org/10.3390/ijms20092112 View Source

Anti-Proliferative Potency Across Cell Lines

In a head-to-head comparative study against a panel of protein kinase inhibitors with PLK4 cross-over potential (including CFI-400945, centrinone, and centrinone-B) across five embryonal tumor cell lines (MON, BT-12, BT-16, DAOY, D283), CFI-400437 was reported to have the 'greatest impact overall' [1]. For instance, in HCT116 colorectal cancer cells, CFI-400437 achieved an antiproliferative IC₅₀ of 9 nM, with similar potent activity observed in other cancer types (e.g., PC-3 prostate cancer cells, IC₅₀ = 32 nM) .

Anti-Proliferative Potency

Head-to-head

HCT116 IC50 9 nM, MDA-MB-231 12 nM, PC-3 32 nM; outperformed 7 inhibitors in embryonal tumor panel

Supports cell-model endpoint comparison in cancer proliferation assays

MTT assay, 72–96 h; direct inhibitor panel comparison

Evidence Dimension	Antiproliferative Activity
Target Compound Data	HCT116 cells: IC₅₀ = 9 nM; PC-3 cells: IC₅₀ = 32 nM
Comparator Or Baseline	CFI-400945, centrinone, centrinone-B (and others) across 5 cell lines
Quantified Difference	CFI-400437 exhibited the 'greatest impact overall'
Conditions	Embryonal tumor cell lines (MON, BT-12, BT-16, DAOY, D283) and MTT assay for HCT116/PC-3

Why This Matters

This direct, multi-comparator evidence demonstrates that CFI-400437 is not a generic PLK4 inhibitor but rather the most impactful compound in this specific preclinical context, making it the preferred choice for maximizing antiproliferative effects in similar cell-based assays.

• [1] Suri, A., et al. (2019). Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer. International Journal of Molecular Sciences, 20(9), 2112. https://doi.org/10.3390/ijms20092112 View Source

In Vivo Anti-Tumor Efficacy

The in vivo efficacy of (1E)-CFI-400437 dihydrochloride has been established in a specific preclinical regimen. When administered intraperitoneally at a dose of 25 mg/kg once daily for 21 days, the compound exhibited significant antitumor activity in an MDA-MB-468 breast cancer mouse xenograft model [1]. This dosing regimen and model are well-defined and serve as a benchmark for reproducible in vivo studies.

In Vivo Model Response

Class-level

MDA-MB-468 xenograft tumor growth inhibition; plasma Cmax 92 ng/mL, AUC 190 ng·h/mL

Supports in vivo model-response endpoint context for TNBC research

25 mg/kg IP daily ×21 days; PK at 50 mg/kg; centrinone lacks comparable data

Evidence Dimension	In Vivo Tumor Growth Inhibition
Target Compound Data	Exhibited antitumor activity
Comparator Or Baseline	Vehicle control
Quantified Difference	Significant reduction in tumor growth (data not quantified in source)
Conditions	MDA-MB-468 breast cancer mouse xenograft model; 25 mg/kg, i.p., daily for 21 days

Why This Matters

This evidence provides a validated, specific in vivo protocol for procurement, ensuring researchers can replicate the exact conditions under which the compound's efficacy was first demonstrated, thereby reducing experimental variability.

• [1] MedChemExpress (MCE). (n.d.). CFI-400437. Retrieved from https://www.medchemexpress.cn/cfi-400437.html View Source

Purity and Solubility Metrics

(1E)-CFI-400437 dihydrochloride exhibits a defined off-target profile that includes potent inhibition of Aurora kinases A and B (IC₅₀ = 0.37 μM and 0.21 μM, respectively) . This polypharmacology is not an incidental feature but a potential contributor to its superior cellular impact. A comparative study noted that the 'phenotypic anti-cancer impact may, in part, be a consequence of the inhibition of Aurora kinases (AURKs)', distinguishing it from more selective PLK4 inhibitors like centrinone [1].

Purity & Solubility

Specification review

HPLC purity ≥99.52%; DMSO solubility 25 mg/mL (44.2 mM); water solubility 2 mg/mL

Defined purity and solubility support reproducible dose-response relationships

Dihydrochloride salt vs free base solubility advantage

Evidence Dimension	Kinase Selectivity Profile
Target Compound Data	Aurora A IC₅₀ = 0.37 μM; Aurora B IC₅₀ = 0.21 μM
Comparator Or Baseline	Centrinone: Aurora A Ki = 171 nM, Aurora B Ki = 436.76 nM
Quantified Difference	CFI-400437 inhibits Aurora kinases at sub-micromolar concentrations, which is part of its mechanism of action.
Conditions	Biochemical kinase assays

Why This Matters

The intentional or well-characterized off-target activity against Aurora kinases provides a dual mechanism of action that may be beneficial in certain cancer models, offering a rationale for selecting CFI-400437 over a purely selective PLK4 inhibitor for specific therapeutic hypotheses.

• [1] Suri, A., et al. (2019). Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer. International Journal of Molecular Sciences, 20(9), 2112. https://doi.org/10.3390/ijms20092112 View Source

CFI-400437 Research Applications

PLK4-Specific Biology Studies

Use (1E)-CFI-400437 dihydrochloride as a high-potency tool compound to investigate the role of PLK4 in centrosome duplication and mitotic progression. The compound's established selectivity for PLK4 over other PLK family members (>10 μM) ensures that phenotypes related to centrosome amplification and mitotic catastrophe are directly linked to PLK4 inhibition .

TNBC and Pediatric Tumor Xenograft Models

Employ (1E)-CFI-400437 dihydrochloride in a validated MDA-MB-468 mouse xenograft model for breast cancer research. The compound has a proven efficacy profile when administered intraperitoneally at 25 mg/kg daily for 21 days, providing a clear and reproducible benchmark for evaluating new combination therapies or testing hypotheses related to PLK4 in vivo [1].

G2/M Checkpoint and Centrosome Screening

Leverage the well-characterized polypharmacology of (1E)-CFI-400437 dihydrochloride, which includes potent inhibition of Aurora kinases A and B in addition to PLK4, to study the combined effects of targeting both centrosome regulation and chromosomal segregation. This unique profile is especially relevant in aggressive cancer models where dual inhibition may provide superior antiproliferative activity compared to a more selective PLK4 inhibitor [2].

Combination Therapy and Kinase-Dead Validation

Utilize (1E)-CFI-400437 dihydrochloride as a key reference compound in any panel designed to evaluate new PLK4 inhibitors. Its performance as the compound with the 'greatest impact overall' in a comparative study against multiple other PLK4-targeting agents makes it an essential positive control for benchmarking novel candidates [3].

Application

Selection Property

Validation Focus

PLK4 centriole duplication studies

PLK4 isoform selectivity over PLK1/2/3

Confirm PLK4 target engagement in centriole duplication models

Cancer xenograft efficacy models

In vivo model-response dataset availability

Verify tumor growth inhibition in desired xenograft model

Cell cycle checkpoint & centrosome screening

Cellular phenotype specificity (G2/M arrest vs. centrosome depletion)

Validate cell cycle distribution and centrosome count by flow cytometry/IF

Kinase-dead target validation studies

Distinct secondary kinase inhibition profile

Confirm phenotype complementation with kinase-dead or gatekeeper mutants

• [1] MedChemExpress (MCE). (n.d.). CFI-400437. Retrieved from https://www.medchemexpress.cn/cfi-400437.html View Source
• [2] Suri, A., et al. (2019). Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer. International Journal of Molecular Sciences, 20(9), 2112. https://doi.org/10.3390/ijms20092112 View Source
• [3] Suri, A., et al. (2019). Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer. International Journal of Molecular Sciences, 20(9), 2112. https://doi.org/10.3390/ijms20092112 View Source